1-{[3-(4-fluoro-2-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetyl}-4-piperidinecarboxylic acid

• IUPAC Name: 1-[2-[3-(4-fluoro-2-methoxyphenyl)-6-oxopyridazin-1-yl]acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C19H20FN3O5/c1-28-16-10-13(20)2-3-14(16)15-4-5-17(24)23(21-15)11-18(25)22-8-6-12(7-9-22)19(26)27/h2-5,10,12H,6-9,11H2,1H3,(H,26,27)
• InChI Key: NCWYOJYQPUINEL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)F)C2=NN(C(=O)C=C2)CC(=O)N3CCC(CC3)C(=O)O
• Molecular Formula: C19H20FN3O5
• Molecular Weight: 389.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine and pyridazinyl derivatives often involves multi-step chemical reactions, starting from readily available chemical precursors. While specific synthesis pathways for the exact compound may not be readily found, methods like nucleophilic fluorination demonstrated by Katoch-Rouse and Horti (2003) in the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide show the complexity and creativity required in synthesizing such molecules (Katoch-Rouse & Horti, 2003). These procedures often involve careful selection of reagents and conditions to achieve the desired structural features and functionalities.

Molecular Structure Analysis

Molecular and crystal structure analyses, such as those performed by Kuleshova and Khrustalev (2000), provide insights into the conformation, stereochemistry, and intermolecular interactions of compounds. X-ray diffraction analysis is a common tool for such studies, revealing how intramolecular and intermolecular hydrogen bonds influence the molecular packing in crystals (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Understanding the chemical reactions and properties of a compound involves exploring its reactivity with different chemicals under various conditions. Studies on related compounds, like the synthesis and reaction behavior of piperidine derivatives, shed light on potential functional group transformations, reactivity patterns, and the influence of substituents on chemical behavior.

Physical Properties Analysis

The physical properties of a compound, including its melting point, boiling point, solubility, and crystal form, are crucial for its characterization and application. These properties are influenced by the compound's molecular structure and intermolecular forces. Techniques such as X-ray powder diffraction provide valuable data for understanding these aspects, as demonstrated by Qing Wang et al. (2017) in their study on related pyridine derivatives (Qing Wang et al., 2017).